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Abstract
Deschloroetizolam, a derivative of etizolam, is unequivocally classified as a thienodiazepine.

This classification is fundamentally rooted in its core chemical structure, which features a

thiophene ring fused to a diazepine ring. This structural characteristic distinguishes it from

classical benzodiazepines, which possess a benzene ring in place of the thiophene moiety.

Like its parent compound and other benzodiazepines, deschloroetizolam exerts its

pharmacological effects primarily through positive allosteric modulation of the GABA-A

receptor, the principal inhibitory neurotransmitter receptor in the central nervous system. This

technical guide provides an in-depth analysis of the chemical basis for its classification, its

mechanism of action, and a summary of available pharmacological data. Detailed experimental

protocols for the characterization of such compounds are also presented.

Chemical Structure and Classification
The defining feature of deschloroetizolam that mandates its classification as a

thienodiazepine is the presence of a thiophene ring fused to a diazepine ring.[1][2][3] In

contrast, benzodiazepines are characterized by a benzene ring fused to a diazepine ring.[2]

Deschloroetizolam is a structural analog of the well-known thienodiazepine, etizolam, from

which it differs by the absence of a chlorine atom on the phenyl ring.[1][3] The core structure is

more specifically a thienotriazolodiazepine, as it incorporates a fused triazole ring.[4][5]
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The IUPAC name for deschloroetizolam is 2-ethyl-9-methyl-4-phenyl-6H-thieno[3,2-f][1][2]

[4]triazolo[4,3-a][1][4]diazepine. Its molecular formula is C₁₇H₁₆N₄S and it has a molecular

weight of 308.4 g/mol .[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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